1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid
Overview
Description
1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid (MOCB) is an organic compound belonging to the class of oxazoles. It is a cyclic organic compound with a carboxylic acid group, a methyl group, and an oxazol-3-yl group. MOCB has various practical applications in scientific research due to its properties and chemical structure.
Mechanism of Action
1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid acts as a ligand for the coordination of metal ions. It binds to the metal ions by forming coordination bonds with them. The binding of 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid to the metal ions alters the structure of the metal ions, which in turn affects the reactivity of the metal ions.
Biochemical and Physiological Effects
1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects, including the inhibition of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the synthesis of prostaglandins, which are hormones that play a role in inflammation, pain, and fever. Inhibition of COX-2 by 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid has been shown to reduce inflammation and pain. 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid has also been shown to have anti-cancer effects, as it has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid has several advantages for use in laboratory experiments. It is a stable compound and is easily synthesized from readily available starting materials. It is also relatively inexpensive and has a wide range of applications in scientific research. However, 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid also has some limitations. It is a relatively small molecule and can be difficult to isolate and purify. Additionally, it is not water-soluble and has a low solubility in organic solvents.
Future Directions
There are several potential future directions for further research on 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid. One potential direction is the development of new synthesis methods for the compound. Another potential direction is the development of new applications for the compound, such as its use as a drug delivery system. Additionally, further research could be conducted on the biochemical and physiological effects of 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid, as well as its potential therapeutic applications. Finally, further research could be conducted on the mechanisms of action of 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid and its potential interactions with other compounds.
Synthesis Methods
1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid can be synthesized through the condensation of 5-methyl-1,2-oxazole and cyclobutane-1-carboxylic acid. The reaction is catalyzed by a strong base such as sodium hydroxide or potassium hydroxide. The reaction produces sodium or potassium salt of 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid which can then be isolated and purified by recrystallization.
Scientific Research Applications
1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a ligand for the coordination of metal ions. It is also used as a starting material for the synthesis of various drugs, including anti-inflammatory agents, analgesics, and anticonvulsants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid involves the synthesis of the cyclobutane ring followed by the introduction of the oxazole and carboxylic acid functional groups.", "Starting Materials": [ "4-methyl-2-pentanone", "ethyl diazoacetate", "cyclobutene", "methylamine", "sodium hydroxide", "carbon dioxide", "acetic anhydride", "acetic acid", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of cyclobutane ring by [2+2] cycloaddition of cyclobutene and ethyl diazoacetate in the presence of a catalyst such as rhodium acetate.", "Step 2: Reduction of the resulting cyclobutanone using sodium borohydride to yield cyclobutanol.", "Step 3: Protection of the hydroxyl group in cyclobutanol using acetic anhydride and sulfuric acid to form the corresponding acetate.", "Step 4: Conversion of the acetate to the corresponding bromide using sodium bromide and sulfuric acid.", "Step 5: Reaction of the bromide with methylamine to yield the corresponding amine.", "Step 6: Cyclization of the amine with 4-methyl-2-pentanone in the presence of sulfuric acid to form the oxazole ring.", "Step 7: Hydrolysis of the oxazole ring using sodium hydroxide and carbon dioxide to yield the corresponding carboxylic acid.", "Step 8: Purification of the product using standard techniques such as recrystallization and column chromatography." ] } | |
CAS RN |
1352524-78-7 |
Product Name |
1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid |
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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